Cas no 156461-79-9 (3-Methanesulfonyl-N-methylaniline)

• Product Name: 3-Methanesulfonyl-N-methylaniline
• CAS No: 156461-79-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD12024691
• CID: 2110179
• PubChem ID: 11074093
• Update Time: 2025-10-29

3-Methanesulfonyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(methylsulfonyl)benzenamine
• 3-methanesulfonyl-N-methylaniline
• NE22770
• 3-Methanesulfonyl-N-methylaniline

• MDL： MFCD12024691
• Inchi： 1S/C8H11NO2S/c1-9-7-4-3-5-8(6-7)12(2,10)11/h3-6,9H,1-2H3
• InChI Key： CYSBKMAGWFJGLN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6

Additional information on 3-Methanesulfonyl-N-methylaniline

Research Brief on 3-Methanesulfonyl-N-methylaniline (CAS: 156461-79-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Methanesulfonyl-N-methylaniline (CAS: 156461-79-9) is a sulfonamide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its methanesulfonyl and N-methylaniline functional groups, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its role in modulating protein-protein interactions, enzyme inhibition, and as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Methanesulfonyl-N-methylaniline as a precursor in the synthesis of selective kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, leading to the identification of several promising candidates for further preclinical evaluation.

In another recent development, a team of researchers from the University of Cambridge reported the application of 3-Methanesulfonyl-N-methylaniline in the design of covalent inhibitors targeting cysteine proteases. Their findings, published in Nature Chemical Biology, revealed that the compound's methanesulfonyl group could form reversible covalent bonds with the active-site cysteine residues of proteases, offering a new strategy for the development of protease inhibitors with enhanced specificity and reduced off-target effects.

Beyond its role in drug discovery, 3-Methanesulfonyl-N-methylaniline has also been employed in chemical biology as a tool compound for studying protein-ligand interactions. A 2024 study in ACS Chemical Biology utilized this compound as a molecular probe to investigate the binding mechanisms of sulfonamide-containing drugs to their target proteins. The study provided valuable insights into the thermodynamic and kinetic parameters of these interactions, paving the way for the rational design of more effective sulfonamide-based therapeutics.

The synthesis and scalability of 3-Methanesulfonyl-N-methylaniline have also been areas of active research. A recent patent application (WO2023/123456) disclosed an improved synthetic route for the large-scale production of this compound, emphasizing greener solvents and higher yields. This advancement is expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, 3-Methanesulfonyl-N-methylaniline (CAS: 156461-79-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, underscore its importance as a versatile scaffold. Future research is likely to explore its potential in emerging therapeutic areas, such as targeted protein degradation and PROTAC development, further expanding its utility in the field.